![molecular formula C19H23N3O3 B5673348 2-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)-N-(3,4-dihydro-2H-chromen-3-ylmethyl)acetamide](/img/structure/B5673348.png)
2-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)-N-(3,4-dihydro-2H-chromen-3-ylmethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound belongs to a class of chemicals that have been studied for their diverse biological activities and chemical properties. The interest in such compounds typically revolves around their potential applications in various fields of chemistry and biology, including their use as building blocks in organic synthesis and potential therapeutic agents.
Synthesis Analysis
The synthesis of similar compounds involves multi-step chemical reactions, starting from basic chemical precursors to achieve the desired complex molecular structure. For example, compounds with related structures have been synthesized using specific reagents and conditions that ensure the formation of the targeted molecular framework with high purity and yield. Techniques such as refluxing with acetic anhydride, and the use of catalysts like piperidine, have been employed in these synthesis processes (Al-ayed, 2011).
Molecular Structure Analysis
The molecular structure of compounds in this class is often elucidated using techniques like single-crystal X-ray diffraction, NMR spectroscopy, and mass spectrometry. These methods provide detailed information on the molecular configuration, bond lengths, angles, and overall three-dimensional structure. For instance, compounds with similar frameworks have been characterized to determine their crystal system, space group, and molecular geometry, highlighting the intricate details of their molecular structure (Yin et al., 2008).
properties
IUPAC Name |
2-(4-acetyl-3,5-dimethylpyrazol-1-yl)-N-(3,4-dihydro-2H-chromen-3-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O3/c1-12-19(14(3)23)13(2)22(21-12)10-18(24)20-9-15-8-16-6-4-5-7-17(16)25-11-15/h4-7,15H,8-11H2,1-3H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJNSEDNJUZJDRG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1CC(=O)NCC2CC3=CC=CC=C3OC2)C)C(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)-N-(3,4-dihydro-2H-chromen-3-ylmethyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.